![molecular formula C17H27N5OS B4057494 4-ethyl-5-({1-[(4-isopropyl-1,3-thiazol-2-yl)methyl]piperidin-4-yl}methyl)-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B4057494.png)
4-ethyl-5-({1-[(4-isopropyl-1,3-thiazol-2-yl)methyl]piperidin-4-yl}methyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
4-ethyl-5-({1-[(4-isopropyl-1,3-thiazol-2-yl)methyl]piperidin-4-yl}methyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C17H27N5OS and its molecular weight is 349.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.19363168 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anti-cancer Properties
Research has demonstrated the potential anti-cancer properties of compounds structurally related to "4-ethyl-5-({1-[(4-isopropyl-1,3-thiazol-2-yl)methyl]piperidin-4-yl}methyl)-2,4-dihydro-3H-1,2,4-triazol-3-one," especially in inhibiting the Epidermal Growth Factor Receptor (EGFR) pathway. EGFR is a critical target in cancer therapy, and compounds that can effectively bind to and inhibit this receptor could have significant therapeutic implications. The study by Karayel (2021) on benzimidazole derivatives bearing 1,2,4-triazole highlights the molecular docking studies that show promising binding affinities to the EGFR binding pocket, indicating potential anti-cancer activity (Karayel, 2021).
Antimicrobial Activities
Compounds in this class have also been synthesized and tested for their antimicrobial activities. A study by Bektaş et al. (2010) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and tested them against various microorganisms. Some derivatives showed good to moderate activities, indicating their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).
Anti-inflammatory and Antioxidant Effects
Further research into thiazolo[3,2-b]-1,2,4-triazoles has revealed their protective effects against ethanol-induced oxidative stress in mouse brain and liver, suggesting their antioxidant and potentially anti-inflammatory properties. This research indicates that these compounds can ameliorate peroxidative injury, highlighting their therapeutic potential in conditions associated with oxidative stress (Aktay, Tozkoparan, & Ertan, 2005).
Antituberculosis Activity
A series of thiazole-aminopiperidine hybrid analogs were designed, synthesized, and evaluated for their activity against Mycobacterium tuberculosis. This research points to the potential of these compounds in developing new treatments for tuberculosis, with one compound showing significant activity against both the Mycobacterium smegmatis GyrB ATPase assay and Mycobacterium tuberculosis DNA gyrase, suggesting it as a promising compound for further study (Jeankumar et al., 2013).
Properties
IUPAC Name |
4-ethyl-3-[[1-[(4-propan-2-yl-1,3-thiazol-2-yl)methyl]piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N5OS/c1-4-22-15(19-20-17(22)23)9-13-5-7-21(8-6-13)10-16-18-14(11-24-16)12(2)3/h11-13H,4-10H2,1-3H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INCYZVKATFFXKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=O)CC2CCN(CC2)CC3=NC(=CS3)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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